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Introduction to Tin(IV) Fluoride (SnF₄)

Tin(IV) fluoride (SnF₄), also known as stannic fluoride, is a significant inorganic compound with diverse

applications in materials science, catalysis, and energy research. This white, crystalline solid exhibits high

solubility in water and possesses a density of 4.78 g/cm³ [1] [2]. Its molecular weight is 194.68-194.70

g/mol, and it undergoes sublimation at approximately 705°C [2] [3]. Unlike other tin(IV) halides that form

molecular crystals, SnF₄ features an extended structure with octahedrally coordinated tin atoms, resulting

in its characteristically high melting point and unique reactivity [2]. These properties make it a valuable

precursor for developing advanced functional materials, including luminescent compounds, perovskite solar

cells, and specialized catalysts.

Physical and Chemical Properties

Table 1: Fundamental Properties of SnF₄ Powder

Property Specification Reference

CAS Number 7783-62-2 [1] [3]
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Property Specification Reference

Molecular Formula SnF₄ [1] [2]

Molar Mass 194.68 - 194.70 g/mol [1] [2] [3]

Appearance White crystalline solid [1] [2]

Density 4.78 g/cm³ [1] [2]

Melting/Sublimation Point Sublimes > 700 °C (approx. 705 °C) [2] [3]

Solubility Highly soluble in cold water (hydrolyzes in hot water) [2] [3]

Crystal Structure Tetragonal (octahedrally coordinated tin) [2]

Table 2: Commercial Grade Specifications of SnF₄ Powder

Grade Purity (Minimum %)* Key Applications & Notes

Industrial Grade 93.0% General chemical processes

Steel Grade 96.0% Metallurgical applications

Ceramic Grade 98.0% Ceramic and glass formulations

Fluorescence Grade 99.0% Production of phosphors and luminescent materials

Optical Grade 99.8% Optical glass production

High Purity 99.99% Research, electronics, high-performance materials

Note: Impurity limits (e.g., Na, K, Fe, Heavy Metals) decrease with increasing grade purity [3].

Synthesis Protocols
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Direct Synthesis from Tin(IV) Chloride

This is the most established laboratory-scale method for synthesizing SnF₄, involving the reaction of tin(IV)

chloride with anhydrous hydrogen fluoride [2] [4].

Protocol 1: Synthesis of SnF₄ from SnCl₄ and Anhydrous HF

Objective: To prepare pure SnF₄ using a halide exchange reaction.

Principle: SnCl₄ + 4 HF → SnF₄ + 4 HCl [2] [4]
Materials:

Tin(IV) chloride (SnCl₄), anhydrous
Anhydrous hydrogen fluoride (HF) gas

Dry nitrogen or argon atmosphere
Schlenk line equipment

Teflon or Monel reaction vessel
Cold trap and HCl scrubber

Hazard Considerations: EXTREME CAUTION. Anhydrous HF is highly toxic, corrosive, and requires
specialized equipment and training. SnCl₄ is moisture-sensitive, corrosive, and fumes in air. All

procedures must be conducted in a certified fume hood with proper personal protective equipment
(PPE) and emergency protocols [4].

Experimental Procedure:
Setup: Assemble the glassware and Teflon reaction vessel under an inert atmosphere (e.g.,

nitrogen or argon) using standard Schlenk techniques. Ensure all connections are secure.
Loading: Transfer a known amount of anhydrous SnCl₄ into the reaction vessel.

Reaction: Slowly bubble anhydrous HF gas through the SnCl₄ with continuous stirring. The
reaction is typically conducted at room temperature or with mild cooling to control the

exothermic reaction.
By-product Removal: The gaseous HCl by-product is vented through an appropriate trap or

scrubber system to neutralize it.
Isolation: Upon reaction completion, purge the system with inert gas to remove residual HCl

and HF. The resulting solid SnF₄ is collected under an inert atmosphere.
Purification: The crude SnF₄ can be further purified by sublimation at high temperature

(>700°C) under vacuum to obtain a pure white powder [2].
Characterization: The final product can be characterized by X-ray diffraction (XRD) to confirm its

crystal structure, and elemental analysis to verify purity.

The following workflow summarizes this synthesis protocol:
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Start Reaction Setup

Assemble Schlenk line and
Teflon reaction vessel

Load Anhydrous SnCl₄
under inert atmosphere

Introduce Anhydrous HF Gas
(CONTROLLED, COOLED)

Collect and Neutralize
HCl By-product

Purge System with
Inert Gas

Isolate Crude SnF₄ Solid

Purify by Sublimation
(>700°C under vacuum)

Pure SnF₄ Powder
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Synthesis of a Key SnF₄ Synthon: [SnF₄(MeCN)₂]

The limited reactivity of pure SnF₄ with many neutral ligands led to the development of a highly useful

synthon, [SnF₄(MeCN)₂] (tin(IV) fluoride bis(acetonitrile) complex) [5].

Protocol 2: Synthesis of [SnF₄(MeCN)₂] from SnF₂

Objective: To prepare a versatile SnF₄ synthon suitable for further coordination chemistry.

Principle: Reaction of tin(II) fluoride (SnF₂) with iodine in acetonitrile (MeCN) solvent. The specific
reaction pathway is complex, but it provides a clean route to the acetonitrile solvate without forming

stable SnI₄ by-products, which can be washed away [5].
Materials:

Tin(II) fluoride (SnF₂)
Iodine (I₂)

Anhydrous acetonitrile (MeCN)
Carbon disulfide (CS₂)

Schlenk line equipment
Glove box under dry dinitrogen

Experimental Procedure:
Setup: Perform all operations using standard Schlenk and glove box techniques under a dry

dinitrogen atmosphere to exclude moisture [5].
Reaction: Combine SnF₂ and I₂ in anhydrous MeCN. The mixture is stirred for several hours,

during which the reaction proceeds.
By-product Removal: The co-product, SnI₄, does not form a stable adduct in MeCN and is

removed by washing the solid product with CS₂ [5].
Isolation: The remaining solid is collected and dried under vacuum to yield [SnF₄(MeCN)₂].

Applications: This complex is a valuable starting material for generating other SnF₄ adducts. The
weakly coordinated MeCN molecules can be easily displaced by a wide range of neutral donor

ligands (L), such as phosphine oxides (R₃P=O), dimethyl sulfoxide (DMSO), or pyridine (py), to form
complexes like [SnF₄(L)₂] [5].

Applications in Materials Synthesis

SnF₄ serves as a critical precursor in several advanced research and industrial domains.
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Luminescent Materials and Phosphors: SnF₄ is used as an activator for phosphors in the

production of luminescent materials. High-purity grades (Fluorescence Grade, ≥99.0%) are essential
for this application to control the luminescence centers and achieve high quantum efficiency [3].

Optical Glass Manufacturing: As an additive in optical glass, SnF₄ modifies the refractive index
and improves transparency. The Optical Grade (≥99.8%) is typically required to avoid discoloration or

light scattering from impurities [3].
Coordination Chemistry and Catalysis: SnF₄ is a strong Lewis acid and forms complexes with

various donors. The synthon [SnF₄(MeCN)₂] reacts with ligands like PMe₃ to form complexes like
trans-[SnF₄(PMe₃)₂]. Treatment with triflating agents (e.g., TMSOTf) can abstract fluoride, generating

cationic species such as [SnF₃(PMe₃)₂(OTf)], which are explored for catalysis and as model
compounds [5].

Perovskite Solar Cells (PSCs) - Purity Control: While SnF₂ is a direct additive in tin-based
perovskite solar cells to suppress Sn²⁺ oxidation, controlling Sn⁴⁺ impurities is critical. Research

demonstrates that Sn(0) nanoparticles can scavenge Sn(IV) impurities from perovskite precursor
solutions. These nanoparticles can be generated in situ by the reaction of SnF₂ (already present in

the precursor) with a reducing agent [6]. This process enhances the purity and photoluminescence
properties of the resulting tin perovskite films, which is a key factor in improving solar cell efficiency

[6] [7].

Handling and Storage

Storage: SnF₄ powder is hygroscopic and must be stored in a sealed container in a dry and cool

environment. Prolonged exposure to air will lead to hydrolysis and contamination [3].
Handling: All manipulations should be performed in a controlled atmosphere, such as inside a

glove box or using Schlenk techniques, to prevent moisture uptake [5].
Hazard Considerations: SnF₄ is classified as dangerous and carries GHS hazard codes H302

(harmful if swallowed), H312 (harmful in contact with skin), H314 (causes severe skin burns and eye
damage), and H332 (harmful if inhaled) [2]. Appropriate engineering controls and PPE are mandatory.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 8 Tech Support

https://en.wikipedia.org/wiki/Tin(IV)_fluoride
https://heegermaterials.com/fluoride-powder/1289-stannic-fluoride-snf4-powder-cas-7783-62-2.html
https://en.m.wikipedia.org/wiki/SnCl4
https://pubs.rsc.org/en/content/articlehtml/2021/dt/d1dt02948g
https://www.nature.com/articles/s41467-020-16726-3?error=cookies_not_supported
https://pubs.rsc.org/en/content/articlelanding/2025/el/d4el00034j
https://www.smolecule.com/products/b573210#snf4-precursor-materials-synthesis
https://www.smolecule.com/products/b573210#snf4-precursor-materials-synthesis
https://www.smolecule.com/products/b573210#snf4-precursor-materials-synthesis
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s573210?utm_src=pdf-bulk
https://www.smolecule.com/products/s573210?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 8 / 8 Tech Support

https://www.smolecule.com/products/s573210?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

